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Compound of Interest

Compound Name:
2-[(4-Chlorophenyl)Sulfonyl]Acetic

Acid

Cat. No.: B1345178 Get Quote

For Research, Scientific, and Drug Development Professionals

Chemical Identification
Chemical Name: 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid

CAS Number: 3405-89-8[1][2]

Molecular Formula: C₈H₇ClO₄S[2]

Molecular Weight: 234.66 g/mol [2][3]

Synonyms: (4-chlorophenylsulfonyl)acetic acid

Hazard Identification and Classification
This chemical is classified as hazardous. The primary routes of exposure are inhalation, skin

contact, and eye contact. It is imperative to handle this compound with appropriate caution in a

controlled laboratory setting.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation 2A / 1
H319/H318: Causes serious

eye irritation/damage.[1][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][4][5]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[4]

Acute Aquatic Hazard 1
H400: Very toxic to aquatic life.

[4]

Chronic Aquatic Hazard 3
H412: Harmful to aquatic life

with long lasting effects.[4]

GHS Label Elements:

Pictograms:

alt text

alt text

alt text

Signal Word:Danger[4]

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

If Inhaled: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing.[1][4][6] If breathing is difficult, administer oxygen. If the individual is not

breathing, provide artificial respiration and seek immediate medical consultation.[1] Call a

POISON CENTER or doctor if you feel unwell.[4]
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Following Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area thoroughly with soap and plenty of water.[1][4] If skin irritation or a rash occurs, seek

medical advice.[4]

Following Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove

contact lenses if present and easy to do so. Continue rinsing.[1][4] Immediately call a

POISON CENTER or doctor.[4]

Following Ingestion: Rinse the mouth with water. Do not induce vomiting.[1] Never give

anything by mouth to an unconscious person.[1] Call a POISON CENTER or doctor if you

feel unwell.[4]

Accidental Release and Fire-Fighting Measures
4.1 Accidental Release Measures Personnel involved in cleanup should wear appropriate

personal protective equipment (see Section 5.0).

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains or waterways to avoid environmental contamination.[7]

Cleanup: For solid spills, sweep or vacuum up the material and place it into a suitable,

labeled container for disposal.[6][8] Avoid generating dust.[6] Ventilate the area and wash the

spill site after the material pickup is complete.[7]

4.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: During a fire, hazardous products such as carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas may be produced.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Handling, Storage, and Personal Protection
5.1 Safe Handling Protocol Adherence to standard laboratory safety protocols is mandatory.
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Use only in a well-ventilated area, preferably within a chemical fume hood.[5][8]

Avoid breathing dust, fumes, or vapors.[1][5][6][8]

Avoid contact with skin, eyes, and clothing.[5][7][8]

Wash hands and any exposed skin thoroughly after handling.[4][6][8]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4]

Contaminated work clothing should not be allowed out of the workplace.[4]

5.2 Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6][7]

Store locked up.[1][4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

5.3 Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection

Wear compatible, chemical-resistant gloves

(e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin exposure.[5]

[6]

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH/MSHA-approved

respirator.[5]
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Experimental Protocol: Weighing and Solution
Preparation
This protocol outlines the standard procedure for safely weighing the solid compound and

preparing a stock solution.

Preparation:

Ensure the chemical fume hood is operational and the work area is decontaminated.

Assemble all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker,

volumetric flask, and appropriate solvent.

Don the required PPE: lab coat, safety goggles, and chemical-resistant gloves.

Weighing the Compound:

Perform all weighing operations inside the chemical fume hood to minimize inhalation

exposure.

Place a weigh boat on the analytical balance and tare it.

Carefully transfer the desired amount of 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid from

the storage container to the weigh boat using a clean spatula. Avoid creating dust.

Securely close the primary storage container immediately after use.

Solution Preparation:

Carefully transfer the weighed solid into the appropriate beaker or volumetric flask.

Add a small amount of the desired solvent to the weigh boat to rinse any remaining

powder and transfer the rinse to the flask.

Slowly add the solvent to the flask, dissolving the compound by swirling or using a

magnetic stirrer.

Once dissolved, bring the solution to the final desired volume with the solvent.
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Cap and label the flask clearly with the chemical name, concentration, date, and your

initials.

Cleanup:

Dispose of the used weigh boat and any contaminated materials (e.g., wipes) in the

designated solid chemical waste container.

Clean the spatula and any non-disposable equipment thoroughly.

Wipe down the work surface in the fume hood.

Remove gloves and wash hands thoroughly.

Workflow and Logic Diagrams
The following diagram illustrates the standard workflow for handling a hazardous chemical

reagent in a laboratory setting, from initial assessment to final disposal.
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Caption: Standard laboratory workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1345178?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-4-chlorophenyl-sulfonyl-acetic-acid.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9736380.htm
https://matrix.staging.1int.co.uk/product/buy-2-4-chlorophenylsulfonylacetic-acid-21485
https://matrix.staging.1int.co.uk/product/buy-2-4-chlorophenylsulfonylacetic-acid-21485
https://www.sigmaaldrich.com/TW/en/sds/sigma/d7299?userType=undefined
https://www.lobachemie.com/lab-chemical-msds/MSDS-2CHLOROPHENYL-ACETIC-ACID-CASNO-2444-36-2770B-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-09101&&senderid=0&&lang=en
https://aksci.com/sds/5278EG_SDS.pdf
https://www.benchchem.com/product/b1345178#2-4-chlorophenyl-sulfonyl-acetic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b1345178#2-4-chlorophenyl-sulfonyl-acetic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b1345178#2-4-chlorophenyl-sulfonyl-acetic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b1345178#2-4-chlorophenyl-sulfonyl-acetic-acid-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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